4,6-difluoro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-1,3-benzothiazole

• IUPAC Name: 4,6-difluoro-2-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C14H12F2N4S/c15-10-3-11(16)13-12(4-10)21-14(18-13)20-6-9(7-20)5-19-2-1-17-8-19/h1-4,8-9H,5-7H2
• InChI Key: XOZYJNJTBZECHE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=C(C=C(C=C3S2)F)F)CN4C=CN=C4
• Molecular Formula: C14H12F2N4S
• Molecular Weight: 306.34 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

The molecular structure of imidazole shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse, depending on the specific compound. They have been found to have a broad range of chemical and biological properties.

Safety and Hazards

The safety and hazards of imidazole and its derivatives would depend on the specific compound. Some imidazole derivatives are used in commercially available drugs, indicating that they have passed safety tests for those specific uses.

Future Directions

Given the broad range of biological activities of imidazole derivatives, there is ongoing research into the development of new drugs based on this structure. This includes research into their synthesis, properties, and potential applications.